2-Bromo-5-difluoromethoxy-4-nitrotoluene
Overview
Description
2-Bromo-5-difluoromethoxy-4-nitrotoluene is a chemical compound with the molecular formula C8H6BrF2NO3 . It is also known as 1-bromo-4-(difluoromethoxy)-2-methyl-5-nitrobenzene .
Molecular Structure Analysis
The molecular weight of 2-Bromo-5-difluoromethoxy-4-nitrotoluene is 282.04 g/mol . Unfortunately, the specific molecular structure analysis for this compound is not available in the search results.Scientific Research Applications
Synthesis and Reactivity
Bromination and Nitration Reactions : Research on bromination and nitration reactions of toluene derivatives demonstrates the versatility of these compounds in organic synthesis. For example, the electrophilic bromination of nitrobenzene using Barium Tetrafluorobromate (III) showed that Ba(BrF4)2 acted as a highly-active brominating agent, forming pure 3-bromo-nitrotoluene under conditions that did not require catalysts or harsh conditions (Sobolev et al., 2014). This highlights the potential for efficient bromination in synthesizing related compounds.
Density Functional Theory Studies : Studies involving density functional theory (DFT) and comparative vibrational spectroscopic analyses have been conducted on related compounds like 2-fluoro 5-nitrotoluene and 2-bromo 5-nitrotoluene. These studies offer insights into the vibrational spectra, electronic properties, and reactivity of such molecules, which are critical for their application in various scientific domains (Krishnakumar et al., 2013).
Applications in Material Science
- Photocatalytic Reactions : The reactivity of brominated and nitrotoluene derivatives under photocatalytic conditions has been explored for the synthesis of complex organic molecules. For instance, the use of bromo and nitro substituted compounds as coupling partners in photocatalytic defluorinative reactions opens avenues for the development of novel materials and chemicals with significant industrial applications (Zeng et al., 2022).
Environmental Remediation
- Degradation of Nitrotoluenes : The degradation of nitrotoluenes, a group to which the compound is closely related, by microorganisms presents an effective method for detoxifying environmental pollutants. Studies on the enhanced degradation of 2-nitrotoluene by immobilized cells of Micrococcus sp. demonstrate the potential for bioremediation of contaminated environments (Mulla et al., 2013).
properties
IUPAC Name |
1-bromo-4-(difluoromethoxy)-2-methyl-5-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF2NO3/c1-4-2-7(15-8(10)11)6(12(13)14)3-5(4)9/h2-3,8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQELGZFXIINOAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Br)[N+](=O)[O-])OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701211924 |
Source
|
| Record name | Benzene, 1-bromo-4-(difluoromethoxy)-2-methyl-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701211924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1804910-60-8 |
Source
|
| Record name | Benzene, 1-bromo-4-(difluoromethoxy)-2-methyl-5-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1804910-60-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-bromo-4-(difluoromethoxy)-2-methyl-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701211924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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